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Compound of Interest

Compound Name: 6-Oxo Simvastatin-d6

Cat. No.: B15142718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the molecular weight and chemical

formula of 6-Oxo Simvastatin-d6, a deuterated analog of 6-Oxo Simvastatin. This stable

isotope-labeled compound is a critical tool in pharmacokinetic and metabolic studies, serving

as an internal standard for the quantification of 6-Oxo Simvastatin, a metabolite of the widely

used cholesterol-lowering drug, Simvastatin.

Molecular Data Summary
The key molecular identifiers for 6-Oxo Simvastatin-d6 are detailed below. The inclusion of six

deuterium atoms results in a higher molecular weight compared to the non-labeled compound.

Compound Chemical Formula Molecular Weight ( g/mol )

6-Oxo Simvastatin-d6 C₂₅H₃₀D₆O₆ 438.59[1]

6-Oxo Simvastatin C₂₅H₃₆O₆ 432.56[2]

Chemical Structure and Labeling
6-Oxo Simvastatin-d6 is structurally identical to 6-Oxo Simvastatin, with the exception of the

six hydrogen atoms on the 2,2-dimethylbutanoic acid side chain, which are replaced by
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deuterium atoms. This isotopic labeling makes it distinguishable by mass spectrometry,

allowing for precise quantification of the unlabeled analyte in complex biological matrices.

Relationship between Simvastatin and its Analogs
The following diagram illustrates the metabolic relationship between Simvastatin, its 6-Oxo

metabolite, and the corresponding deuterated internal standard used in analytical

methodologies.
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Metabolic and Analytical Relationship Diagram

Experimental Application: Bioanalytical
Quantification
While specific experimental protocols are proprietary and vary by laboratory, the general

workflow for using 6-Oxo Simvastatin-d6 as an internal standard in a liquid chromatography-

mass spectrometry (LC-MS) assay is as follows:
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LC-MS Quantification Workflow
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Generalized LC-MS Experimental Workflow
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In this process, a known concentration of 6-Oxo Simvastatin-d6 is added to the biological

sample. During sample preparation, both the analyte (6-Oxo Simvastatin) and the internal

standard are extracted. The subsequent LC-MS analysis separates and detects both

compounds. By comparing the peak area of the analyte to that of the known amount of the

internal standard, precise quantification of the 6-Oxo Simvastatin concentration in the original

sample can be achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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